Cas no 860612-32-4 (Ethyl 2-[4-chloro-3-(trifluoromethyl)anilino]-1,3-thiazole-4-carboxylate)

• Product Name: Ethyl 2-[4-chloro-3-(trifluoromethyl)anilino]-1,3-thiazole-4-carboxylate
• CAS No: 860612-32-4
• MF: C₁₃H₁₀ClF₃N₂O₂S
• MW: 350.743911266327
• CID: 6783486
• PubChem ID: 1487764
• Update Time: 2025-10-30

Ethyl 2-[4-chloro-3-(trifluoromethyl)anilino]-1,3-thiazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• AKOS005076552
• ethyl 2-[4-chloro-3-(trifluoromethyl)anilino]-1,3-thiazole-4-carboxylate
• Ethyl 2-((4-chloro-3-(trifluoromethyl)phenyl)amino)thiazole-4-carboxylate
• 860612-32-4
• ethyl 2-{[4-chloro-3-(trifluoromethyl)phenyl]amino}-1,3-thiazole-4-carboxylate
• 10W-0824
• SR-01000308886-1
• SR-01000308886
• Ethyl 2-[4-chloro-3-(trifluoromethyl)anilino]-1,3-thiazole-4-carboxylate

• Inchi： 1S/C13H10ClF3N2O2S/c1-2-21-11(20)10-6-22-12(19-10)18-7-3-4-9(14)8(5-7)13(15,16)17/h3-6H,2H2,1H3,(H,18,19)
• InChI Key： KJASHXMTOJHAII-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=C1C(F)(F)F)NC1=NC(C(=O)OCC)=CS1

Computed Properties

• Exact Mass: 350.0103609g/mol
• Monoisotopic Mass: 350.0103609g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 79.5Ų

Additional information on Ethyl 2-[4-chloro-3-(trifluoromethyl)anilino]-1,3-thiazole-4-carboxylate

Comprehensive Overview of Ethyl 2-[4-chloro-3-(trifluoromethyl)anilino]-1,3-thiazole-4-carboxylate (CAS No. 860612-32-4)

Ethyl 2-[4-chloro-3-(trifluoromethyl)anilino]-1,3-thiazole-4-carboxylate (CAS No. 860612-32-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This compound belongs to the thiazole family, a class of heterocyclic compounds known for their diverse biological activities. The presence of a trifluoromethyl group and a chloro substituent enhances its reactivity and makes it a valuable intermediate in synthetic chemistry.

In recent years, the demand for fluorinated compounds like Ethyl 2-[4-chloro-3-(trifluoromethyl)anilino]-1,3-thiazole-4-carboxylate has surged, driven by their applications in drug discovery and crop protection. Researchers are particularly interested in its role as a building block for designing novel small molecule inhibitors and bioactive agents. The compound's CAS No. 860612-32-4 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge research.

One of the key trends in modern chemistry is the development of sustainable synthetic methods. Ethyl 2-[4-chloro-3-(trifluoromethyl)anilino]-1,3-thiazole-4-carboxylate has been studied in the context of green chemistry, with efforts focused on optimizing its synthesis to minimize environmental impact. This aligns with the growing emphasis on eco-friendly chemical processes, a topic frequently queried in search engines by professionals and students alike.

The compound's thiazole core is a recurring motif in medicinal chemistry, often associated with antimicrobial, antiviral, and anticancer properties. Its 4-carboxylate functionality further expands its utility, enabling derivatization for tailored applications. Discussions around CAS 860612-32-4 often highlight its potential in targeted drug delivery systems, a hot topic in pharmaceutical innovation.

From an industrial perspective, Ethyl 2-[4-chloro-3-(trifluoromethyl)anilino]-1,3-thiazole-4-carboxylate is valued for its stability and compatibility with various reaction conditions. Its trifluoromethyl group is particularly noteworthy, as fluorinated compounds are increasingly sought after for their ability to enhance the bioavailability and metabolic stability of therapeutic agents. Searches for fluorinated thiazole derivatives have risen significantly, underscoring the compound's importance.

In summary, Ethyl 2-[4-chloro-3-(trifluoromethyl)anilino]-1,3-thiazole-4-carboxylate (CAS No. 860612-32-4) represents a versatile and high-value chemical entity with broad applicability in life sciences and material innovation. Its alignment with contemporary research trends, such as green synthesis and fluorine chemistry, ensures its continued relevance in scientific and industrial communities.